1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 3-O-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate
• InChI: InChI=1S/C11H19NO5/c1-10(2,3)17-9(15)12-5-11(6-12,7-13)8(14)16-4/h13H,5-7H2,1-4H3
• InChI Key: JFEHNAOCCNHMIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(CO)C(=O)OC
• Molecular Formula: C11H19NO5
• DSSTOX Substance ID: DTXSID301123670
• Molecular Weight: 245.27 g/mol
• CAS RN: 2173991-68-7

Description

“1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylate” is a chemical compound with the molecular formula C12H21NO3. It is a product of SpiroChem.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string OCC1CN(C(OC©©C)=O)C1 and the InChI string 1S/C9H17NO3/c1-9(2,3)13-8(12)10-4-7(5-10)6-11/h7,11H,4-6H2,1-3H3.

Scientific Research Applications

1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA has been studied for its potential applications in medicinal chemistry and biochemistry. It has been used as a starting material for the synthesis of other compounds, such as 1-tert-butyl-3-methyl-3-(hydroxymethyl)azetidine-1,3-dicarboxylate esters. It has also been used as a synthetic intermediate in the synthesis of other azetidine-1,3-dicarboxylate derivatives.

Mechanism of Action

The mechanism of action of 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are hormones that are involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). This inhibition has been linked to the reduction of inflammation and pain. Additionally, the compound has been found to be a potent inhibitor of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. Leukotrienes are hormones that are involved in the regulation of inflammation and allergic reactions.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA for laboratory experiments is that it is a relatively inexpensive and widely available compound. Additionally, the compound can be synthesized in a relatively short amount of time. However, the compound is not very stable and can decompose over time. Additionally, the compound has a relatively low solubility in water and other polar solvents.

Future Directions

1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA has potential applications in the fields of medicinal chemistry and biochemistry. Future research should focus on further elucidating the mechanism of action of the compound and its effects on various biochemical and physiological processes. Additionally, further research should focus on the development of new derivatives of 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA that may have improved stability and solubility. Finally, research should focus on the potential applications of 1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA in the development of new drugs and treatments for various diseases and disorders.

Synthesis Methods

1-tert-butyl 3-methyl 3-(hydroxymethyl)azetidine-1,3-dicarboxylateMA is synthesized by a reaction of 3-methyl-3-hydroxymethylazetidine-1,3-dicarboxylate with tert-butyl bromide in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and the reaction time is typically less than one hour. The yield of the reaction is typically greater than 90%.

Safety and Hazards

This compound has been associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P264, P270, P280, P301+P312, P302+P352, P305+P351+P338, P321, P330, P332+P313, P337+P313, P362, and P501.